Cas no 1807110-61-7 (3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1807110-61-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4902021
• Update Time: 2025-05-20

3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-5-2-1-4(3-6(14)15)13-7(5)8(10,11)12/h1-2H,3H2,(H,14,15)
• InChI Key： CSACDODDJGPFRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1807110-61-7) and Its Applications in Modern Chemical Biology

3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1807110-61-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of both bromine and trifluoromethyl substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for novel therapeutic agents.

The bromine atom at the 3-position of the pyridine ring enhances electrophilic reactivity, facilitating various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing complex molecular architectures, which are often required in the design of small-molecule drugs. On the other hand, the trifluoromethyl group at the 2-position introduces lipophilicity and metabolic stability, attributes that are highly sought after in medicinal chemistry for improving drug bioavailability and duration of action.

6-Acetic acid moiety at the 6-position of the pyridine ring serves as a versatile functional handle, allowing for further derivatization through esterification, amidation, or other carboxylic acid transformations. This functionality is particularly valuable in designing prodrugs or conjugates that require controlled release mechanisms or targeted delivery systems. The combination of these structural features makes 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid a versatile scaffold for exploring new pharmacophores and developing innovative therapeutic strategies.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to predict the biological activity of novel compounds. Studies have demonstrated that molecules containing pyridine derivatives exhibit a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid has been computationally analyzed to identify potential binding interactions with biological targets. These virtual screening approaches have highlighted its potential as a lead compound for further optimization in drug discovery pipelines.

The utility of this compound has been further validated through its application in synthesizing kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By incorporating the bromo and trifluoromethyl groups into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. Preliminary experimental data suggest that derivatives of 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid exhibit promising inhibitory activity against certain kinases, warranting further investigation into their pharmacological profiles.

Another emerging area where this compound has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and aggregation, leading to neuronal dysfunction. Pyridine-based compounds have been explored as modulators of cholinergic systems due to their ability to interact with acetylcholine receptors. The structural features of 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid make it an attractive candidate for designing novel cholinesterase inhibitors or other neuroactive molecules that could mitigate symptoms associated with these diseases.

The synthesis of 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key synthetic steps include halogenation reactions to introduce the bromine substituent, triflation to incorporate the trifluoromethyl group, and carboxylation at the 6-position via palladium-catalyzed cross-coupling or direct oxidation methods. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 3-Bromo-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1807110-61-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. As research continues to uncover new biological functions and synthetic strategies for this compound, its importance in drug discovery is expected to grow further. The ongoing development of innovative derivatives based on this scaffold holds great promise for addressing unmet medical needs in the future.